Cas no 96315-06-9 (1,1'-1,2-Ethanediylbis(oxy)bis5-methyl-2-nitro-benzene)

1,1'-1,2-Ethanediylbis(oxy)bis5-methyl-2-nitro-benzene is a nitroaromatic compound featuring a central ethane bridge linking two substituted benzene rings via ether linkages. Each aromatic ring is functionalized with a methyl group and a nitro group, contributing to its unique chemical reactivity and potential applications in organic synthesis. The compound's structural rigidity and electron-withdrawing nitro groups make it a candidate for use as an intermediate in the preparation of more complex molecules, including pharmaceuticals or specialty chemicals. Its symmetrical design may also lend itself to applications in materials science, where controlled molecular architecture is essential. The compound's purity and stability are critical for reproducible results in research and industrial settings.
1,1'-1,2-Ethanediylbis(oxy)bis5-methyl-2-nitro-benzene structure
96315-06-9 structure
Product Name:1,1'-1,2-Ethanediylbis(oxy)bis5-methyl-2-nitro-benzene
CAS No:96315-06-9
MF:C16H16N2O6
MW:332.308044433594
CID:4359037
PubChem ID:4428315
Update Time:2025-10-28

1,1'-1,2-Ethanediylbis(oxy)bis5-methyl-2-nitro-benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[1,2-ethanediylbis(oxy)]bis[5-methyl-2-nitro-
    • 4-methyl-2-[2-(5-methyl-2-nitrophenoxy)ethoxy]-1-nitrobenzene
    • 1,1'-[1,2-Ethanediylbis(oxy)]bis[5-methyl-2-nitro-benzene]
    • -[1,2-Ethanediylbis(oxy)]bis[5-methyl-2-nitro-benzene
    • SCHEMBL10619771
    • Benzene, 1,1a(2)-[1,2-ethanediylbis(oxy)]bis[5-methyl-2-nitro-
    • DTXSID201190232
    • 96315-06-9
    • AG-205/33130063
    • 1,1'-1,2-Ethanediylbis(oxy)bis5-methyl-2-nitro-benzene
    • Inchi: 1S/C16H16N2O6/c1-11-3-5-13(17(19)20)15(9-11)23-7-8-24-16-10-12(2)4-6-14(16)18(21)22/h3-6,9-10H,7-8H2,1-2H3
    • InChI Key: LVSOUJWCHNZHTG-UHFFFAOYSA-N
    • SMILES: [N+](=O)([O-])C1C=CC(=CC=1OCCOC1C=C(C)C=CC=1[N+](=O)[O-])C

Computed Properties

  • Exact Mass: 332.10083623Da
  • Monoisotopic Mass: 332.10083623Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 110Ų

1,1'-1,2-Ethanediylbis(oxy)bis5-methyl-2-nitro-benzene Pricemore >>

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1,1'-1,2-Ethanediylbis(oxy)bis5-methyl-2-nitro-benzene Related Literature

Additional information on 1,1'-1,2-Ethanediylbis(oxy)bis5-methyl-2-nitro-benzene

Compound CAS No. 96315-06-9: 1,1'-1,2-Ethanediylbis(oxy)bis5-methyl-2-nitro-benzene

The compound with CAS No. 96315-06-9, commonly referred to as 1,1'-1,2-Ethanediylbis(oxy)bis5-methyl-2-nitro-benzene, is a complex organic molecule with significant potential in various chemical and industrial applications. This compound is characterized by its unique structure, which includes two benzene rings connected by an ethanediyl group and substituted with methyl and nitro groups. The benzene rings provide aromatic stability, while the ethanediyl group acts as a linker, facilitating intermolecular interactions. The methyl and nitro substituents introduce additional functional groups that can influence the compound's chemical reactivity and physical properties.

Recent studies have highlighted the importance of aromatic compounds like this in the development of advanced materials. For instance, researchers have explored the use of such compounds in the synthesis of high-performance polymers and composites. The nitro group in particular has been shown to enhance the thermal stability of materials, making this compound a promising candidate for applications in aerospace and automotive industries. Additionally, the methyl group contributes to the compound's solubility in organic solvents, which is advantageous for its use in formulation chemistry.

The synthesis of 1,1'-1,2-Ethanediylbis(oxy)bis5-methyl-2-nitro-benzene involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For example, the use of palladium catalysts has been reported to significantly improve the yield and purity of the product. These developments are crucial for scaling up production to meet industrial demands.

In terms of applications, this compound has shown potential in the field of electronics. Its ability to form self-assembled monolayers (SAMs) on various substrates makes it a valuable component in the fabrication of nanoscale devices. SAMs formed by this compound exhibit excellent electrical properties, which are essential for applications in organic electronics and sensors. Furthermore, its aromaticity and functional groups make it a suitable candidate for use in drug delivery systems, where precise control over molecular interactions is critical.

Environmental considerations are also a key focus in recent research involving this compound. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary results indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is encouraging for its sustainable use. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

Looking ahead, the demand for compounds like 1,1'-1,2-Ethanediylbis(oxy)bis5-methyl-2-nitro-benzene is expected to grow as industries increasingly seek high-performance materials for emerging technologies. Its unique combination of structural features makes it a versatile building block for a wide range of applications. As research continues to uncover new properties and uses for this compound, it is likely to play an even more significant role in advancing modern chemistry and materials science.

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